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Compound of Interest

Compound Name: O-cyclohexylhydroxylamine

CAS No.: 4759-21-1

Cat. No.: B1353468

Get Quote

Executive Summary: This document provides an in-depth technical overview of N-

cyclohexylhydroxylamine, a versatile hydroxylamine derivative crucial for synthetic chemistry

and drug development. It covers the compound's precise IUPAC nomenclature,

physicochemical properties, synthesis, and spectroscopic characterization. Furthermore, this

guide details its chemical reactivity, particularly its role in forming oxime ethers, and outlines

essential safety and handling protocols. This whitepaper is intended for researchers, chemists,

and professionals in the pharmaceutical and chemical industries who require a comprehensive

understanding of this important reagent.

Nomenclature and Physicochemical Properties
IUPAC Nomenclature and Chemical Identifiers
The correct and systematic name for the compound commonly known as O-
cyclohexylhydroxylamine is, in fact, N-cyclohexylhydroxylamine. According to IUPAC

nomenclature rules, the hydroxylamine (NH₂OH) core is substituted on the nitrogen atom with a

cyclohexyl group. The prefix "O-" would imply the cyclohexyl group is attached to the oxygen

atom, which is a different isomer (N-cyclohexyloxyamine).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1353468#bc-rfq
https://www.benchchem.com/product/b1353468/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-n-cyclohexylhydroxylamine
https://www.benchchem.com/product/b1353468/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-n-cyclohexylhydroxylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353468?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key identifiers for N-cyclohexylhydroxylamine are summarized below.

Identifier Value Source

Preferred IUPAC Name N-Cyclohexylhydroxylamine PubChem[1]

Synonyms
N-Hydroxycyclohexanamine,

N-Hydroxycyclohexylamine
Sigma-Aldrich[2], TCI

CAS Number 2211-64-5 Sigma-Aldrich[2]

EC Number 218-650-0 Sigma-Aldrich[2]

Molecular Formula C₆H₁₃NO PubChem[1]

InChI Key
GUQRKZPMVLRXLT-

UHFFFAOYSA-N
PubChem[1]

Chemical Structure
The molecular structure consists of a cyclohexane ring bonded directly to the nitrogen atom of

a hydroxylamine functional group.

Caption: Molecular structure of N-cyclohexylhydroxylamine.

Physicochemical Properties
N-cyclohexylhydroxylamine is a white to light yellow crystalline solid at room temperature. Its

key properties are essential for designing experimental conditions, including solvent selection

and purification methods.
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Property Value Reference

Molecular Weight 115.17 g/mol PubChem[1]

Appearance
White to light yellow powder or

crystal
TCI

Melting Point 139-140 °C Sigma-Aldrich[2]

Storage Temperature
Refrigerated (0-10°C), under

inert gas
TCI

Sensitivity Air and heat sensitive
TCI, Thermo Fisher

Scientific[3]

Synthesis and Purification
The synthesis of N-substituted hydroxylamines like N-cyclohexylhydroxylamine typically

involves the controlled reduction of a corresponding nitro compound or oxime.

Synthetic Rationale and Common Pathways
The primary challenge in synthesizing N-alkylhydroxylamines is preventing over-reduction to

the corresponding primary amine (cyclohexylamine in this case). A common and reliable

laboratory-scale method involves the reduction of cyclohexanone oxime.

Causality in Method Selection:

Starting Material: Cyclohexanone oxime is readily available and easily prepared from

cyclohexanone and hydroxylamine.

Reducing Agent: Borane complexes (e.g., borane-tetrahydrofuran complex, BH₃·THF) or

sodium cyanoborohydride (NaBH₃CN) are often chosen. These reagents are milder than

lithium aluminum hydride (LiAlH₄), which would likely lead to the over-reduced amine

product. The choice of a borane-based reagent provides the necessary selectivity to stop the

reduction at the hydroxylamine stage.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexylhydroxylamine
https://www.sigmaaldrich.com/JP/ja/product/aldrich/635936
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353468?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Laboratory Protocol: Reduction of
Cyclohexanone Oxime
This protocol describes a representative synthesis using a borane reagent.

Step 1: Reaction Setup

Under an inert atmosphere (e.g., nitrogen or argon), add cyclohexanone oxime (1

equivalent) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer,

a dropping funnel, and a reflux condenser.

Dissolve the oxime in anhydrous tetrahydrofuran (THF).

Cool the solution to 0°C using an ice-water bath.

Step 2: Addition of Reducing Agent

Slowly add a solution of borane-THF complex (BH₃·THF, ~1.1 equivalents) to the stirred

oxime solution via the dropping funnel over 30-60 minutes, maintaining the temperature at

0°C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 12-18 hours.

Step 3: Reaction Quench and Workup

Carefully quench the reaction by the slow, dropwise addition of 6M hydrochloric acid (HCl) at

0°C until the evolution of hydrogen gas ceases. This step protonates the product and

destroys excess borane.

Adjust the pH of the aqueous solution to ~9-10 with a base (e.g., 2M NaOH) to deprotonate

the hydroxylamine hydrochloride salt.

Transfer the mixture to a separatory funnel and extract the product into an organic solvent

such as diethyl ether or ethyl acetate (3 x 50 mL).
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Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate under reduced pressure to yield the crude product.

Step 4: Purification

The crude solid can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water or hexanes/ethyl acetate) to afford pure N-cyclohexylhydroxylamine.

Synthesis Workflow Diagram
Caption: General workflow for synthesizing N-cyclohexylhydroxylamine.

Spectroscopic Characterization
Proper characterization is essential to confirm the structure and purity of the synthesized

product.
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Technique Expected Observations

¹H NMR

- Broad singlets for the -NH and -OH protons

(exchangeable with D₂O).- A multiplet for the

methine proton (-CH-N).- A series of complex

multiplets for the ten methylene protons (-CH₂)

of the cyclohexane ring.

¹³C NMR

- A signal for the methine carbon (-CH-N)

around 60-70 ppm.- Multiple signals in the

aliphatic region (20-40 ppm) for the five distinct

methylene carbons of the cyclohexane ring.

IR Spectroscopy

- Broad O-H stretching band (~3200-3400

cm⁻¹).- N-H stretching band (~3100-3300

cm⁻¹).- C-H stretching bands for the

cyclohexane ring (~2850-2950 cm⁻¹).- C-N

stretching band (~1050-1250 cm⁻¹).

Mass Spectrometry (EI)

- A molecular ion peak (M⁺) at m/z = 115.-

Characteristic fragmentation patterns including

the loss of -OH (m/z = 98) and cleavage of the

cyclohexane ring.[1]

Chemical Reactivity and Applications
N-cyclohexylhydroxylamine is a valuable synthetic intermediate, primarily due to the

nucleophilicity of its nitrogen atom.

Condensation with Carbonyls to Form Oxime Ethers
The most significant application of N-substituted hydroxylamines is their condensation reaction

with aldehydes and ketones. This reaction is a cornerstone for creating oxime ethers, which are

stable functional groups found in many biologically active molecules.

Mechanism Rationale: The reaction proceeds via nucleophilic attack of the hydroxylamine's

nitrogen on the electrophilic carbonyl carbon, followed by dehydration to yield the C=N double

bond of the oxime ether. This process is typically catalyzed by a weak acid.
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Caption: Condensation of N-cyclohexylhydroxylamine with an aldehyde.

Applications in Drug Development
The utility of N-cyclohexylhydroxylamine extends to the synthesis of complex pharmaceutical

agents.[2]

Cyclin-Dependent Kinase (CDK) Inhibitors: It serves as a reactant in the preparation of

selective CDK inhibitors, which are investigated as potential antitumor agents.[2]

Bradykinin B1 Receptor Antagonists: It is used to prepare hydroxyurea derivatives that act as

small molecule antagonists for the bradykinin B1 receptor, relevant for treating pain and

inflammation.[2]

Safety, Handling, and Storage
N-cyclohexylhydroxylamine requires careful handling due to its potential hazards.

Hazard Identification
Based on aggregated GHS data, the compound presents the following hazards:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

Skin Irritation (Category 2): Causes skin irritation.

Serious Eye Damage/Irritation (Category 1/2A): Causes serious eye damage or irritation.[1]

Pictogram Signal Word Hazard Statements

Danger / Warning

H302: Harmful if

swallowed.H315: Causes skin

irritation.H318/H319: Causes

serious eye damage/irritation.

[1]

Handling and Personal Protective Equipment (PPE)
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Engineering Controls: Use only under a chemical fume hood to avoid inhalation of dust or

vapors.

Personal Protective Equipment:

Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[4]

Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile). Wear a lab coat or a

protective suit.[4]

Respiratory Protection: If dust is generated, use a NIOSH-approved particulate respirator.

Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[4] Do not breathe dust.

Wash hands thoroughly after handling. Take precautionary measures against static

discharge.[5]

Storage Recommendations
Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) as the material is air-

sensitive.[3]

Temperature: For long-term stability, store under refrigeration (0-10°C) or frozen (−20°C).[2]

Incompatibilities: Keep away from strong oxidizing agents, heat, sparks, and open flames.[5]

Conclusion
N-cyclohexylhydroxylamine is a fundamentally important reagent with well-defined properties

and reactivity. Its correct identification via IUPAC nomenclature is critical for clear scientific

communication. The compound's primary utility in forming stable oxime ethers makes it an

indispensable building block in medicinal chemistry and organic synthesis. Adherence to strict

safety and handling protocols is mandatory to mitigate the risks associated with its use,

ensuring its effective and safe application in research and development.

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_1294961994_Cyclohexylamine-CASNO-108-91-8-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1294961994_Cyclohexylamine-CASNO-108-91-8-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1294961994_Cyclohexylamine-CASNO-108-91-8-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC111282500&productDescription=CYCLOHEXYLAMINE%2C+99%25+250ML&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/JP/ja/product/aldrich/635936
https://www.fishersci.com/store/msds?partNumber=AC111282500&productDescription=CYCLOHEXYLAMINE%2C+99%25+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353468?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubChem. Cyclohexylamine. National Center for Biotechnology Information. [Link]

PubChem. Cyclohexylhydroxylamine. National Center for Biotechnology Information. [Link]

Google Patents. Process for the synthesis of n-alkoxyamines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Cyclohexylhydroxylamine | C6H13NO | CID 72935 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. N-シクロヘキシルヒドロキシルアミン | Sigma-Aldrich [sigmaaldrich.com]

3. WERCS Studio - Application Error [assets.thermofisher.com]

4. cdhfinechemical.com [cdhfinechemical.com]

5. fishersci.com [fishersci.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to N-
Cyclohexylhydroxylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1353468/docs#a-comprehensive-technical-guide-to-
n-cyclohexylhydroxylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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